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Cat. No.: B15601034 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document synthesizes the current, albeit limited, understanding of the

physiological role of (8Z,14Z)-eicosadienoic acid in mammals, highlighting its known

metabolic fate and underscoring the significant gaps in existing research. The information is

intended to provide a foundational reference and catalyze further investigation into this specific

fatty acid isomer.

Introduction and Current State of Knowledge
(8Z,14Z)-Eicosadienoic acid is a 20-carbon polyunsaturated fatty acid with two cis double

bonds at the 8th and 14th carbon positions. It is classified as an ω-8 fatty acid.[1][2] Despite its

identification in biological samples, the physiological effects of (8Z,14Z)-eicosadienoic acid
remain largely unstudied.[1][2] This stands in contrast to other eicosadienoic acid isomers,

such as (11Z,14Z)-eicosadienoic acid (an ω-6 fatty acid), which has been the subject of more

extensive research.[3][4]

The most definitive piece of quantitative data available is its detection in human milk at a

concentration of 0.19% of the total fatty acids.[1][2] This presence suggests a potential role in

neonatal development, although the specifics of this role are yet to be elucidated.
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The primary known metabolic pathway for eicosadienoic acids, in general, is their conversion to

eicosatrienoic acids through the action of desaturase enzymes.[1][2] These resulting

eicosatrienoic acids are recognized as potent vasodilators.[1][2]

While the specific desaturase that acts on (8Z,14Z)-eicosadienoic acid has not been

definitively identified, research on related isomers offers potential insights. For instance, a

delta-8 desaturase has been identified in rat testes that can convert eicosa-11,14-dienoic acid

to eicosa-8,11,14-trienoic acid.[5] It is plausible that a similar enzymatic activity could be

responsible for the desaturation of (8Z,14Z)-eicosadienoic acid.

The potential metabolic conversion is a critical area for future research, as the resulting

eicosatrienoic acid would likely possess significant biological activity, particularly in the

regulation of vascular tone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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